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Compound of Interest

1,4-Bis(3,4-

Compound Name: dicarboxyphenoxy)benzene
dianhydride

CAS No.: 17828-53-4

Cat. No.: B099464

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

In the demanding landscape of high-performance polymers, polyimides stand out for their
exceptional thermal stability, mechanical strength, and chemical resistance. The choice of
dianhydride monomer is a critical determinant of the final properties of the polyimide. This
guide provides an objective, data-driven comparison of two prominent dianhydrides: 4,4'-
(Hexafluoroisopropylidene)diphthalic anhydride (HQDPA) and 3,3',4,4'-Biphenyltetracarboxylic
dianhydride (BPDA), to aid in the selection of the optimal monomer for specific high-
temperature applications.

Molecular Structures at a Glance

The structural differences between HQDPA and BPDA, specifically the flexible ether linkages in
HQDPA versus the more rigid biphenyl group in BPDA, fundamentally influence the properties
of the resulting polyimides.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Experimental Workflow for Polyimide Characterization
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¢ To cite this document: BenchChem. [A Comparative Guide to HQDPA and BPDA for High-
Temperature Polyimide Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099464#hqdpa-vs-bpda-for-high-temperature-
polyimide-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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